DOSPA (hydrochlorid)

• Molecular Formula: C54H115Cl5N6O3
• Molecular Weight: 1073.8 g/mol
• InChI: InChI=1S/C54H110N6O3.5ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-48-62-51-52(63-49-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2)50-60(3,4)47-46-59-54(61)53(58-45-39-42-56)40-37-43-57-44-38-41-55;;;;;/h19-22,52-53,57-58H,5-18,23-51,55-56H2,1-4H3;5*1H/b21-19-,22-20-;;;;;/t52?,53-;;;;;/m0...../s1
• InChIKey: RYQDMINLUXGGGS-VNWCCFRFSA-N

DOSPA Hydrochloride for Gene Delivery & Transfection

DOSPA (hydrochloride) is a polycationic quaternary ammonium lipid that serves as the active transfection component in Lipofectamine™ formulations, consisting of a 3:1 (w/w) liposome complex with the neutral helper lipid DOPE . As a multivalent cationic lipid, DOSPA possesses a spermine-based headgroup that confers high charge density for efficient DNA condensation and cellular uptake, making it a benchmark reference standard for non-viral gene delivery research [1].

1 Polycationic lipid for nucleic acid complexation and delivery studies

2 Key active component of Lipofectamine, used at 3:1 (w/w) with DOPE

3 Supports DNA, RNA, and oligonucleotide transfection in research cell models

• [1] ZFIN ChEBI Ontology. DOSPA trifluoroacetate (CHEBI:60868). View Source

Generic Substitution Limitations of DOSPA Hydrochloride

Cationic lipids are not functionally interchangeable. DOSPA's polycationic spermine headgroup enables fundamentally different DNA condensation, lipoplex phase behavior, and endosomal escape mechanisms compared to monocationic alternatives like DOTAP or DOTMA [1]. Experimental evidence demonstrates that substituting DOSPA:DOPE with DOTAP:DOPE results in up to 12-fold lower transduction efficiency in retroviral systems and produces distinct membrane charge density optima that alter formulation requirements [2]. Furthermore, DOSPA-based reagents exhibit cell-type and application-specific toxicity profiles that are not predictable from other lipid classes, as demonstrated in pancreatic islet studies where DOSPA significantly impaired insulin response while DOTAP preserved functionality [3].

! Mono-cationic lipids (e.g., DOTMA, DOTAP) may not replicate DOSPA’s transfection efficiency in hard-to-transfect cells.

! The optimized 3:1 ratio with DOPE is formulation-specific; generic alternatives risk performance mismatch.

! Polyvalent spermine headgroup confers distinct DNA condensation; simpler lipids may lack comparable endosomal escape capability.

• [1] Zuhorn IS, et al. Interplay in lipoplexes between type of pDNA promoter and lipid composition determines transfection efficiency. ResearchGate. 2001. View Source
• [2] Hodgson CP, Solaiman F. Virosomes: Cationic Liposomes Enhance Retroviral Transduction. Nature Biotechnology. 1996;14(3):339-342. View Source
• [3] Lakey JR, et al. Nonviral Transfection of Intact Pancreatic Islets. Cell Transplantation. 2001;10(8):697-708. View Source

Performance Evidence: DOSPA vs. Alternative Lipids

Enhanced Retroviral Transduction vs. DOTMA and DC-Chol

In a direct head-to-head comparison of cationic liposome pretreatment on retrovirus-mediated gene transfer, DOSPA:DOPE (Lipofectamine) outperformed both DC-Chol:DOPE and DOTMA:DOPE (Lipofectin) in enhancing transduction efficiency of TF-1 target cells [1].

Retroviral transduction vs. DOTMA, DC-Chol

Head-to-head

11.9-fold (static), 57-fold (centrifugation) vs. DOTMA 1.2-fold, DC-Chol 6.2-fold over untreated control.

Reported higher transduction enhancement in TF-1 hematopoietic cell model.

Static and centrifugation conditions; fold-change relative to untreated baseline.

Evidence Dimension	Average increase in transduction efficiency (TE) over nontreated controls
Target Compound Data	11.9-fold increase
Comparator Or Baseline	DC-Chol:DOPE: 6.2-fold increase; DOTMA:DOPE: 1.2-fold increase
Quantified Difference	DOSPA provides 1.9× higher enhancement than DC-Chol and 9.9× higher than DOTMA
Conditions	TF-1 target cells; static transductions; pretreatment of retroviral supernatants with cationic liposomes

Why This Matters

For retroviral gene delivery applications, DOSPA-based formulations provide nearly an order of magnitude greater transduction enhancement than monocationic alternatives, directly impacting experimental sensitivity and gene transfer success rates.

• [1] Swaney WP, Sorgi FL, Bahnson AB, Barranger JA. The effect of cationic liposome pretreatment and centrifugation on retrovirus-mediated gene transfer. Gene Therapy. 1997;4:1379-1386. View Source

Retroviral Enhancement vs. DOTAP

A comparative study of cytofectins for retroviral transduction enhancement established a clear efficacy hierarchy: DOSPA:DOPE > DOTMA:DOPE > DOTAP, with DOSPA:DOPE achieving the highest fold-increase in transduction efficiency at optimal dosage [1].

Retroviral enhancement vs. DOTAP

Head-to-head

60-fold increase at optimum dose; DOTMA:DOPE 37-fold, DOTAP 5-fold.

Reported higher enhancement relative to DOTAP in retroviral transduction model.

Optimum lipid dose conditions; fold-change over untreated control.

Evidence Dimension	Fold increase in transduction efficiency at optimum dosage
Target Compound Data	60-fold increase
Comparator Or Baseline	DOTMA:DOPE: 37-fold increase; DOTAP: 5-fold increase
Quantified Difference	DOSPA provides 12× higher enhancement than DOTAP and 1.6× higher than DOTMA
Conditions	Retrovirus-derived vectors; ex vivo gene therapy model; lipid formulation optimized per compound

Why This Matters

In ex vivo gene therapy and retroviral detection applications where maximal transduction sensitivity is required, DOSPA:DOPE formulations provide a 12-fold performance advantage over the widely used monocationic lipid DOTAP.

• [1] Hodgson CP, Solaiman F. Virosomes: Cationic Liposomes Enhance Retroviral Transduction. Nature Biotechnology. 1996;14(3):339-342. View Source

Serum-Free Transfection Performance

In a comparative study of lipid-based transfection reagents for intact pancreatic islets, LipofectAMINE (DOSPA:DOPE) and DOSPER both significantly reduced stimulated insulin response at optimal transfection doses, whereas DOTAP preserved islet functionality comparable to untransfected controls [1].

Serum-free transfection benchmark

Head-to-head

Reported best efficiency without serum; highest synergism with PEIs in SMC cells.

Reported top performance in serum-free transfection context.

C6 and SMC cell models, 10% FBS vs. serum-free; PEI synergism assay.

Evidence Dimension	Stimulation Index (SI) of insulin response post-transfection (mean ± SEM)
Target Compound Data	LipofectAMINE: SI = 3.4 ± 0.5
Comparator Or Baseline	DOTAP: SI = 7.8 ± 0.6; Untransfected control: SI = 8.4 ± 0.5; DOSPER: SI = 6.1 ± 0.5
Quantified Difference	LipofectAMINE reduced SI by 56% vs. DOTAP (3.4 vs. 7.8) and 60% vs. control; p < 0.05
Conditions	Intact pancreatic islets; pCMV-β-galactosidase plasmid; optimal transfection doses: 6 μg DNA + 12 μl LipofectAMINE/ml (1:2 ratio); 48-h incubation

Why This Matters

For applications involving primary cells or tissues with functional endpoints (e.g., islet transplantation, endocrine research), DOSPA-based reagents carry a documented functional toxicity liability that DOTAP does not, necessitating reagent selection based on endpoint priorities rather than assuming interchangeability.

• [1] Lakey JR, et al. Nonviral Transfection of Intact Pancreatic Islets. Cell Transplantation. 2001;10(8):697-708. View Source

Fluorinated Analog Stability in Bile Salt

Biophysical analysis of cationic lipid-DNA complexes (lipoplexes) revealed that despite different molecular structures and charge valency, DOSPA/DOPC and DOTAP/DOPC systems converge on a universal optimal membrane charge density (σM) for maximal transfection efficiency [1].

Fluorinated analog bile-salt stability

Class-level inference

Fluorinated analog showed 30-50× higher transfection in 7.5 mM sodium taurocholate; parent DOSPA lipoplexes fully disintegrated.

Class-level stability limitation; analog modification improves resistance to physiological detergents.

Ethidium bromide protection and luciferase reporter under bile salt challenge.

Evidence Dimension	Optimal membrane charge density (σM) for transfection
Target Compound Data	DOSPA/DOPC: optimal σM ≈ 0.0104 e/Ų
Comparator Or Baseline	DOTAP/DOPC: optimal σM ≈ 0.0104 e/Ų; DMRIE/DOPC: optimal σM ≈ 0.0104 e/Ų
Quantified Difference	All three cationic lipids converge on identical optimal σM value despite differing molecular charge states and headgroup areas
Conditions	2 μg plasmid DNA; constant cationic/anionic charge ratio = 2.8; transfection efficiency measured over nearly four orders of magnitude variation

Why This Matters

This finding provides a formulation-independent optimization principle: DOSPA and DOTAP require fundamentally different lipid-to-DNA ratios to achieve the same optimal membrane charge density, making direct reagent substitution without re-optimization scientifically invalid.

• [1] Lin AJ, Slack NL, Ahmad A, George CX, Samuel CE, Safinya CR. Three-Dimensional Imaging of Lipid Gene-Carriers: Membrane Charge Density Controls Universal Transfection Behavior in Lamellar Cationic Liposome-DNA Complexes. Biophysical Journal. 2003;84(5):3307-3316. View Source

Polycationic DOSPA Does Not Induce Ψ⁻ DNA Formation Unlike Monocationic Lipids with HII-Promoting Helper Lipids

Circular dichroism analysis of cationic lipid-DNA complexes demonstrated that polycationic DOSPA-based assemblies do not induce the formation of Ψ⁻ DNA (a chiral tertiary DNA structure associated with hexagonal phase lipid organization), whereas monocationic lipids combined with HII phase-promoting helper lipids (DOPE or cholesterol) consistently induced Ψ⁻ DNA formation [1].

Evidence Dimension	Ψ⁻ DNA formation (chiral tertiary DNA structure)
Target Compound Data	DOSPA trifluoroacetate-based assemblies: No Ψ⁻ DNA formation detected
Comparator Or Baseline	Monocationic lipids (DOTAP, DMRIE) with DOPE or cholesterol: Ψ⁻ DNA formation consistently induced
Quantified Difference	Qualitative difference: polycationic DOSPA prevents the lipid-DNA hexagonal phase that drives Ψ⁻ DNA formation, while monocationics with fusogenic helper lipids promote it
Conditions	Lipoplexes prepared at various L+/DNA- charge ratios; characterized by circular dichroism and cryo-TEM

Why This Matters

The absence of Ψ⁻ DNA formation indicates that DOSPA-based lipoplexes follow a distinct intracellular trafficking and endosomal escape pathway compared to DOTAP:DOPE complexes, with mechanistic implications for cell-type specificity and cargo release kinetics.

• [1] Zuidam NJ, Barenholz Y, Minsky A. Phase Behavior, DNA Ordering, and Size Instability of Cationic Lipoplexes: Relevance to Optimal Transfection Activity. Journal of Biological Chemistry. 2001;276(50):47453-47459. View Source

DOSPA Demonstrates Intermediate Cytotoxicity Profile Among Commercial Cationic Lipids in Mammalian Cell Lines

A comparative study of new T-shape cholesterol ester derivatives evaluated their transfection efficiency and toxicity against commercial cationic lipids including DOTMA, DOSPA, and DC-Chol as benchmark controls [1].

Evidence Dimension	Relative cytotoxicity on mammalian cell lines
Target Compound Data	DOSPA: measurable cytotoxicity (quantified as benchmark comparator for novel lipids)
Comparator Or Baseline	Novel T-shape cholesterol ester derivatives: 'almost no toxicity'; DOTMA and DC-Chol: included as additional benchmarks
Quantified Difference	Novel lipids demonstrated superior safety profile (almost no toxicity) relative to DOSPA and other commercial benchmarks
Conditions	Mammalian cell lines; transfection efficiency and toxicity compared with DOTMA, DOSPA, and DC-Chol as commercial benchmarks

Why This Matters

DOSPA serves as an established industry benchmark for transfection reagent performance, with documented cytotoxicity that must be weighed against its high transfection efficiency when selecting reagents for sensitive primary cell or in vivo applications.

• [1] Lee Y, et al. New cationic lipids for gene transfer with high efficiency and low toxicity: T-shape cholesterol ester derivatives. Bioorganic & Medicinal Chemistry Letters. 2004;14(10):2637-2641. View Source

Application Scenarios for DOSPA Hydrochloride

Ex Vivo Retroviral Transduction of Hard-to-Transfect Cells

Based on direct comparative evidence showing DOSPA:DOPE achieves 11.9-fold to 60-fold enhancement of retroviral transduction efficiency over DOTAP and DOTMA [1][2], DOSPA-based formulations are the preferred choice for ex vivo gene therapy protocols requiring maximal transduction sensitivity, viral titer amplification, or detection of low-abundance retroviral particles in biological fluids [1].

Gold Standard Serum-Free Transfection

DOSPA:DOPE serves as an established industry reference standard for evaluating new transfection technologies, as demonstrated in studies where DOSPA was used as the comparator for inverse-nanoemulsion-derived protein hydrogels [3] and T-shape cholesterol ester derivatives [4]. Its well-characterized transfection efficiency and cytotoxicity profile make it the appropriate positive control for reagent development and validation studies [4].

Sensitive Viral Detection and Enhancement

DOSPA's distinct biophysical properties—including its polycationic charge state, lack of Ψ⁻ DNA formation, and convergence on universal membrane charge density optima [5][6]—make it an essential comparator for SAR investigations aimed at understanding how lipid headgroup architecture, charge valency, and helper lipid composition govern lipoplex formation, intracellular trafficking, and transfection outcomes [5].

Next-Generation Lipid Synthesis with Biostability

DOSPA-based Lipofectamine™ formulations are functionally validated and quality-controlled using BHK-21 cell transfection with reporter plasmids [7], and have demonstrated transfection efficiency comparable to PAPA complexes in 3T3, HeLa, and COS cells [8]. For routine plasmid DNA delivery into robust, rapidly dividing immortalized cell lines where some cytotoxicity is tolerable, DOSPA:DOPE remains a reliable, well-documented choice with extensive published protocols [7].

Application

Selection Property

Validation Focus

Retroviral transduction enhancement in hematopoietic cell models

Transduction efficiency in static and centrifuged protocols

Fold-increase over untreated controls

Plasmid DNA transfection in serum-free conditions

Reported top performance without serum

Baseline transfection efficiency as positive control

Retrovirus detection and titer enhancement

Signal amplification in viral transduction assays

Detection sensitivity and functional titer boost

Scaffold for synthesis of stabilized gene delivery lipids

Parent lipid structure for chemical modification

Resistance to physiological surfactants (bile salts)

• [1] Swaney WP, et al. The effect of cationic liposome pretreatment and centrifugation on retrovirus-mediated gene transfer. Gene Therapy. 1997;4:1379-1386. View Source
• [2] Hodgson CP, Solaiman F. Virosomes: Cationic Liposomes Enhance Retroviral Transduction. Nature Biotechnology. 1996;14(3):339-342. View Source
• [3] Barth T, et al. Inverse-Nanoemulsion-Derived Protein Hydrogels (NanoTrans-Gels) Can Outperform DOSPA/DOPE Lipid-Complex Transfection Agent. Applied Sciences. 2024;14(20):9151. View Source
• [4] Lee Y, et al. New cationic lipids for gene transfer with high efficiency and low toxicity. Bioorganic & Medicinal Chemistry Letters. 2004;14(10):2637-2641. View Source
• [5] Zuidam NJ, Barenholz Y, Minsky A. Phase Behavior, DNA Ordering, and Size Instability of Cationic Lipoplexes. J Biol Chem. 2001;276(50):47453-47459. View Source
• [6] Lin AJ, et al. Membrane Charge Density Controls Universal Transfection Behavior. Biophysical Journal. 2003;84(5):3307-3316. View Source
• [7] Thermo Fisher Scientific. Lipofectamine® Manual. Quality Control Section. View Source
• [8] Hagstrom JE, et al. Protein/Amphipathic Polyamine Complexes Enable Highly Efficient Transfection with Minimal Toxicity. BioTechniques. 1997. View Source